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Introduction

1,4-Difluoro-2-methyl-5-nitrobenzene is a fluorinated aromatic compound of significant
interest in medicinal chemistry and materials science. Its unique substitution pattern offers a
versatile scaffold for the synthesis of more complex molecules, particularly in the development
of novel pharmaceuticals and agrochemicals. The presence of fluorine atoms can enhance
metabolic stability, binding affinity, and lipophilicity of drug candidates. This technical guide
provides a detailed overview of its chemical properties, synthesis, and safety protocols to
support its application in research and development.

Chemical Identity and Properties

The nomenclature and key physicochemical properties of 1,4-Difluoro-2-methyl-5-
nitrobenzene are summarized below.

IUPAC Name: 1,4-Difluoro-2-methyl-5-nitrobenzene

While this name is widely used in chemical commerce, it's important to apply IUPAC
nomenclature rules for unambiguous identification. Based on these rules, where substituents
are listed alphabetically, an alternative name could be 1,4-Difluoro-2-methyl-5-nitrobenzene.
However, the former is the commonly accepted name.
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Synonyms:

e 2 5-Difluoro-4-nitrotoluene

Physicochemical Data

Quantitative data for 1,4-Difluoro-2-methyl-5-nitrobenzene is not extensively reported in
publicly available databases. The following table includes available data for the target
compound and related isomers for comparative purposes.

Value for 1,4-Difluoro-2- Value for 1,2-Difluoro-4-
Property . .
methyl-5-nitrobenzene methyl-5-nitrobenzene[1]
Molecular Formula C7HsF2NO2 C7HsF2NO2
Molecular Weight 173.12 g/mol 173.12 g/mol
CAS Number 141412-60-4 127371-50-0

Spectral Data

The following *H NMR data has been reported for 1,4-Difluoro-2-methyl-5-nitrobenzene.[2]

Parameter Value

Solvent CDCls

2369 (d, 3H, J = 1.8 Hz), 7.127 (dd, 1H, J1 =
Chemical Shift (3) 8.1 Hz, J2 = 6.0 Hz), 7.734 (dd, 1H, J1 = 8.4 Hz,
J2=6.3 Hz)

Synthesis Protocol

A general procedure for the synthesis of 1,4-Difluoro-2-methyl-5-nitrobenzene (also named
as 2,5-difluoro-4-nitrotoluene in the source) involves the nitration of 2,5-difluorotoluene.[2]

Materials:

e 2 5-Difluorotoluene

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b114415?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Difluoro-4-methyl-5-nitrobenzene
https://www.benchchem.com/product/b114415?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5420294.htm
https://www.benchchem.com/product/b114415?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5420294.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Concentrated Sulfuric Acid (H2SOa)

Potassium Nitrate (KNO3)

e ICce

Ethyl Acetate

Anhydrous Sodium Sulfate (Na2S0a4)

Experimental Procedure:

To a stirred solution of 2,5-difluorotoluene (0.544 g, 4.25 mmol) in concentrated sulfuric acid
(5.0 mL), add potassium nitrate (0.430 g, 4.25 mmol) in a single portion at O °C.

 Allow the reaction mixture to gradually warm to 28 °C and continue stirring at this
temperature overnight.

e Upon completion, quench the reaction by pouring the mixture into ice (25 Q).
o Extract the product with ethyl acetate (40 mL).

o Combine the organic layers, dry over anhydrous sodium sulfate (Na=S0Oa4), and concentrate
under reduced pressure to yield the product as a light red oil.

Synthesis Workflow
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Synthesis of 1,4-Difluoro-2-methyl-5-nitrobenzene
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1,4-Difluoro-2-methyl-5-nitrobenzene
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Caption: A flowchart illustrating the key steps in the synthesis of 1,4-Difluoro-2-methyl-5-
nitrobenzene.
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Safety and Handling

Specific safety data for 1,4-Difluoro-2-methyl-5-nitrobenzene is not readily available.
However, based on the safety data sheets (SDS) of similar fluorinated nitroaromatic
compounds, the following hazards and precautions should be considered.[3][4][5][6]

Hazard Identification

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.
o Skin Corrosion/Irritation: Causes skin irritation.
o Eye Damage/Irritation: Causes serious eye irritation.

o Combustibility: May be a combustible liquid.

Recommended Precautions

e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear protective gloves and a lab coat.

o Respiratory Protection: If vapors or mists are generated, use a NIOSH-approved
respirator.

o Handling: Keep away from heat, sparks, and open flames. Avoid contact with skin, eyes, and
clothing. Do not breathe vapors or mists. Wash thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion

1,4-Difluoro-2-methyl-5-nitrobenzene is a valuable building block for the synthesis of
complex organic molecules. This guide provides essential information regarding its identity,
properties, synthesis, and handling to aid researchers in its safe and effective use. As with any
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chemical, it is crucial to consult a comprehensive and up-to-date Safety Data Sheet before use
and to handle the compound with appropriate precautions in a controlled laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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